Double-Strand Break Kinetic Superiority of Calicheamicin Over Esperamicin C
In a coupled kinetic analysis using covalently closed circular PM2 DNA, calicheamicin and esperamicin C both produce double-strand cleavage, but calicheamicin is the superior double-strand cleaving agent because the rate constant for its second-strand break (opposing strand) is faster than that of esperamicin C, despite a lower rate constant for the first break. Esperamicin A1, by contrast, cleaves mainly through single-strand breaks with a k1'/k1 ratio of 3.9, similar to DNase I (k1'/k1 = 5.4) [1]. This kinetic advantage is structurally conferred: a single activation event on the calicheamicin chromophore produces a double-strand break without requiring post-treatment, a property shared with esperamicin C but not with neocarzinostatin [2].
| Evidence Dimension | DNA double-strand vs. single-strand cleavage kinetics on PM2 DNA |
|---|---|
| Target Compound Data | Calicheamicin: fast second-strand break, predominantly double-strand cleavage; rate constant for first break lower than esperamicin C, but second break faster |
| Comparator Or Baseline | Esperamicin C: predominantly double-strand cleavage but slower second-strand break. Esperamicin A1: mainly single-strand breaks, k1'/k1 = 3.9. DNase I: k1'/k1 = 5.4 |
| Quantified Difference | Calicheamicin produces ratio of rate constants favoring double-strand cleavage (k1'/k1 << 3.9), whereas esperamicin A1 produces k1'/k1 = 3.9 (single-strand dominant). Calicheamicin's second-strand break is qualitatively faster than esperamicin C's. |
| Conditions | Coupled kinetic analysis of covalently closed circular PM2 bacteriophage DNA; agarose gel electrophoresis; optical density data analysis (J. Am. Chem. Soc. 1991) |
Why This Matters
For ADC payload selection, a more efficient DSB inducer produces a greater proportion of lethal, irreparable DNA lesions per activation event, potentially enabling lower payload dosing and reduced off-target toxicity.
- [1] Kishikawa H, Jiang Y, Goodisman J, Dabrowiak JC. Coupled kinetic analysis of cleavage of DNA by esperamicin and calicheamicin. J Am Chem Soc. 1991;113(14):5434-5440. doi:10.1021/ja00014a040. View Source
- [2] Kishikawa H, Jiang Y, Goodisman J, Dabrowiak JC. J Am Chem Soc. 1991;113:5440-5445 (Conclusions: a single activation event on calicheamicin/esperamicin C chromophore leads to DSB, unlike neocarzinostatin). doi:10.1021/ja00014a041. View Source
